Cas no 2137146-41-7 (tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate
• CAS No: 2137146-41-7
• MF: C₁₄H₁₇ClFNO₃
• MW: 301.74108672142
• CID: 6288257
• PubChem ID: 165500251
• Update Time: 2025-06-07

tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate
• tert-butyl N-[(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropyl]carbamate
• 2137146-41-7
• EN300-1163763

• Inchi： 1S/C14H17ClFNO3/c1-14(2,3)20-13(19)17-12(6-7-18)9-4-5-11(16)10(15)8-9/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： CPOTYPIYHXYQKK-LBPRGKRZSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CC=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.0880993g/mol
• Monoisotopic Mass: 301.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137146-41-7)

tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137146-41-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a chloro-substituted phenyl ring, and a carbamate functional group. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's stability and reactivity. The chloro-substituted phenyl ring adds to the compound's lipophilicity, potentially enhancing its ability to cross biological membranes. The carbamate functional group is known for its ability to form hydrogen bonds, which can be crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have explored the potential of tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. The compound's ability to modulate specific enzymes and receptors has been investigated in preclinical studies, showing promising results in models of Alzheimer's disease and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate exhibits potent inhibitory activity against β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The compound was found to effectively reduce the production of amyloid-beta peptides, which are key contributors to the formation of amyloid plaques in the brain.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation plays a crucial role in various diseases, including arthritis and inflammatory bowel disease. Preliminary studies have shown that tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential for use in anti-inflammatory therapies.

The synthesis of tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate involves several steps, including the formation of the tert-butyl carbamate moiety and the introduction of the chloro-substituted phenyl ring. Optimizing these synthetic routes is essential for large-scale production and pharmaceutical development. Recent advancements in green chemistry have led to more sustainable and efficient methods for synthesizing this compound, reducing environmental impact and improving cost-effectiveness.

In addition to its therapeutic potential, tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate has been studied for its pharmacokinetic properties. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Preclinical studies have shown that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity.

The safety profile of tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate has also been evaluated in various animal models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate. Ongoing clinical trials are expected to provide more insights into its efficacy and safety in human subjects. The compound's unique structure and multifaceted biological activities make it an exciting candidate for future drug discovery efforts.

In conclusion, tert-butyl N-(1S)-1-(3-chloro-4-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137146-41-7) represents a promising molecule with potential applications in various therapeutic areas. Its structural features, synthetic routes, pharmacokinetic properties, and safety profile all contribute to its value as a research tool and potential drug candidate. Continued investigation into this compound will likely yield valuable insights and advancements in medicinal chemistry and pharmaceutical science.